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Compound of Interest

Compound Name: Antibacterial agent 160

Cat. No.: B12368618

Disclaimer: The synthesis and detailed characterization data for the compound marketed as
"Antibacterial agent 160" are not available in the public domain through published scientific
literature or patents. The information presented herein is aggregated from publicly accessible
data, primarily from chemical suppliers. "Antibacterial agent 160" appears to be a product
identifier rather than a standardized chemical name, and the detailed proprietary data
regarding its synthesis and comprehensive characterization has not been disclosed by its
manufacturers.

Overview

"Antibacterial agent 160" is a compound marketed as a potent antibacterial agent.[1][2]
Publicly available information suggests that it is effective in rapidly killing bacteria and inhibiting
the formation of bacterial biofilms.[1][2] The proposed mechanisms of action include the
disruption of normal DNA function, which leads to cell death, and the targeting of cell-wall
synthesis.[3][4] Another suggested mechanism is the interference with the phosphatidylglycerol
(PG) synthesis pathway.[4]

Chemical and Physical Properties

There are conflicting reports regarding the chemical formula and molecular weight of
"Antibacterial agent 160." However, the most consistently cited information, associated with
CAS Number 1854892-66-2, is presented in Table 1.

Table 1: Physicochemical Properties of Antibacterial Agent 160
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Property Value Source(s)
CAS Number 1854892-66-2 [2][5]
Chemical Formula C29H27CIFN306 [2][5]
Molecular Weight 567.99 g/mol [2][5]
Appearance Solid [2][5]

Note: Other reported chemical formulas include CasH4oNeO10 and an incomplete formula
starting with C2eH. These inconsistencies highlight the lack of a definitive primary source for
this compound's characterization.[5][6]

Synthesis

A detailed, peer-reviewed synthesis protocol for "Antibacterial agent 160" is not publicly
available. Chemical suppliers list the compound for sale, but the manufacturing process
remains proprietary.

Characterization

Comprehensive characterization data, such as *H-NMR, 3C-NMR, Mass Spectrometry, and
Infrared Spectroscopy, have not been published in the scientific literature. This information is
essential for the structural verification and purity assessment of the compound.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of "Antibacterial agent 160" are
not available in the public domain. To provide a framework for researchers, this section outlines
general methodologies for assessing the key reported activities of this agent.

Minimum Inhibitory Concentration (MIC) Assay

A standard broth microdilution method would be employed to determine the MIC of
"Antibacterial agent 160" against various bacterial strains.
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Caption: Workflow for a Minimum Inhibitory Concentration (MIC) assay.

Biofilm Inhibition Assay

A crystal violet staining method could be used to quantify the inhibition of biofilm formation.
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Caption: Workflow for a crystal violet biofilm inhibition assay.

Proposed Mechanism of Action

The purported mechanisms of action for "Antibacterial agent 160" center on the disruption of
essential bacterial processes. The relationships between these proposed mechanisms are

illustrated below.

Disruption of
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Bacterial Cell Death
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Caption: Proposed mechanisms of action for "Antibacterial agent 160".

Conclusion

While "Antibacterial agent 160" is commercially available and presented as a potent
antibacterial compound, a comprehensive, scientifically validated understanding of its
synthesis, characterization, and detailed biological activity is hindered by the lack of publicly
available primary research. The information that is accessible is limited to supplier-provided
data, which lacks the depth required for rigorous scientific evaluation and application in drug
development. Researchers interested in this compound are advised to conduct their own
thorough characterization and biological testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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